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Compound of Interest

Compound Name: 2-Ethoxy-1-propanol

Cat. No.: B102468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the

environmental fate and biodegradability of 2-Ethoxy-1-propanol (CAS No. 19089-47-5). Due

to the limited availability of experimental data for this specific compound, this guide also draws

upon information from related propylene glycol ethers and standardized testing protocols to

provide a thorough assessment. All quantitative data is presented in structured tables, and key

experimental methodologies are detailed. Visual diagrams generated using Graphviz are

included to illustrate degradation pathways and experimental workflows.

Chemical Identity and Physical-Chemical Properties
2-Ethoxy-1-propanol, also known as propylene glycol monoethyl ether (alpha isomer), is a

flammable liquid with the molecular formula C5H12O2.[1] It is used in various industrial and

commercial applications. Understanding its physical-chemical properties is fundamental to

predicting its environmental transport and fate.
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Property Value Reference

Molecular Formula C5H12O2 [1]

Molecular Weight 104.15 g/mol [1]

CAS Number 19089-47-5 [1]

Synonyms
2-Ethoxypropanol, Propylene

glycol monoethyl ether, alpha
[1]

Vapor Pressure
2.29 mm Hg at 25 °C

(estimated)

Water Solubility
3.662e+005 mg/L at 25 °C

(estimated)

Log Kow 0.00 (estimated)

Henry's Law Constant
7.38E-08 atm-m3/mole

(estimated)

Environmental Fate and Transport
The environmental fate of a chemical describes its transport and transformation in various

environmental compartments. For 2-ethoxy-1-propanol, a comprehensive experimental

dataset is not available. However, based on its physical-chemical properties and data for

related propylene glycol ethers, its environmental behavior can be predicted. Propylene glycol

ethers are generally known to be readily degraded through both abiotic and biotic pathways,

such as atmospheric photo-oxidation and biodegradation.[2]

Abiotic Degradation
Hydrolysis: Based on the chemical structure of 2-ethoxy-1-propanol, which contains an ether

and an alcohol functional group, it is not expected to undergo significant hydrolysis under

typical environmental pH conditions (pH 4-9). This is supported by the fact that for a

representative glycol ether, dipropylene glycol n-propyl ether, no degradation was observed in

a study conducted according to OECD Guideline 111.[3]
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Photodegradation: In the atmosphere, 2-ethoxy-1-propanol is expected to be degraded by

reaction with photochemically produced hydroxyl radicals. The estimated atmospheric half-life

is approximately 5.12 hours, indicating that this is a significant degradation pathway in the air.

Biotic Degradation
Biodegradability: Propylene glycol ethers are generally considered to be biodegradable.[4]

Many propylene glycol substances have been shown to be readily biodegradable in standard

OECD tests.[5][6] While specific experimental data for 2-ethoxy-1-propanol is lacking,

predictive models suggest it is readily biodegradable. It is important to note that the rate of

biodegradation can be influenced by factors such as the source and density of the microbial

inoculum and the temperature.[4][7]

Proposed Biodegradation Pathway: A plausible biodegradation pathway for 2-ethoxy-1-
propanol, based on the degradation of other glycol ethers, involves the initial oxidation of the

primary alcohol group to a carboxylic acid, forming 2-ethoxypropanoic acid. This is followed by

the cleavage of the ether bond to yield ethanol and lactic acid, which are then further

mineralized.
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Proposed Biodegradation Pathway of 2-Ethoxy-1-propanol.

Transport and Distribution
Soil Sorption: The potential for a chemical to adsorb to soil and sediment is indicated by its soil

organic carbon-water partitioning coefficient (Koc). The estimated Log Koc for 2-ethoxy-1-
propanol is low (0.135 to 0.423), suggesting a low potential for adsorption to soil and

sediment. This indicates that 2-ethoxy-1-propanol is likely to be mobile in soil and may leach

into groundwater.[8]

Bioaccumulation: The bioconcentration factor (BCF) is an indicator of a chemical's potential to

accumulate in aquatic organisms. The estimated Log BCF for 2-ethoxy-1-propanol is 0.500,

which suggests a low potential for bioaccumulation.

Environmental Fate
Parameter

Predicted Outcome Reference

Ready Biodegradability
Readily biodegradable

(estimated)
[4]

Hydrolysis Not expected to be significant [3]

Atmospheric Photodegradation
Half-life of ~5.12 hours

(estimated)

Soil Sorption (Log Koc)
Low potential (0.135 - 0.423

estimated)

Bioaccumulation (Log BCF)
Low potential (0.500

estimated)

Ecotoxicity
There is limited specific ecotoxicity data available for 2-ethoxy-1-propanol. Safety Data

Sheets generally state that it shall not be classified as hazardous to the aquatic environment.[9]

Propylene glycol and its ethers generally exhibit low toxicity to aquatic organisms.[10] For

instance, propylene glycol has a 96-hour LC50 value of 40,613 mg/L for the freshwater fish

Oncorhynchus mykiss.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b102468?utm_src=pdf-body
https://www.benchchem.com/product/b102468?utm_src=pdf-body
https://www.benchchem.com/product/b102468?utm_src=pdf-body
https://www.benchchem.com/product/b102468?utm_src=pdf-body
https://www.atsdr.cdc.gov/pha-guidance/conducting_scientific_evaluations/exposure_pathways/environmental_fate_and_transport.html
https://www.benchchem.com/product/b102468?utm_src=pdf-body
https://www.lyondellbasell.com/globalassets/lyb/our-solutions/products/documents/chemicals-technical-literature/comparative-biodegradation-of-propylene-glycol-ethers-2684/
https://www.researchgate.net/publication/263744555_The_Distribution_Fate_and_Effects_of_Propylene_Glycol_Substances_in_the_Environment
https://www.benchchem.com/product/b102468?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-2L8A-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjYyODJ8YXBwbGljYXRpb24vcGRmfGFHSm1MMmhpTXk4NU1qQTVNVGcxTnpNd05Ua3dMMU5FUWw4eVREaEJYMGxGWDBWT0xuQmtaZ3xmZGQwZjE2OWQ3MmYxN2NmM2I3OGI2NTgxYzNhN2JiMThkZjhlZDFkZDZjYWRkZTk3YjY2M2E4NDI2YzJiNjc0
https://en.wikipedia.org/wiki/Propylene_glycol
https://en.wikipedia.org/wiki/Propylene_glycol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Standardized test guidelines from the Organisation for Economic Co-operation and

Development (OECD) are used to evaluate the environmental fate of chemicals. The following

are detailed methodologies for key experiments relevant to 2-ethoxy-1-propanol.

Ready Biodegradability - OECD 301F (Manometric
Respirometry Test)
This test determines the ready biodegradability of a substance by measuring the oxygen

consumed by microorganisms in a closed respirometer.

Principle: A known volume of inoculated mineral medium containing the test substance as

the sole source of organic carbon is stirred in a closed flask. The consumption of oxygen is

measured over a 28-day period.

Inoculum: Activated sludge from a domestic wastewater treatment plant is typically used.

Test Conditions: The test is conducted in the dark at a constant temperature.

Measurement: Oxygen uptake is determined by measuring the pressure change in the

respirometer.

Pass Criteria: A substance is considered readily biodegradable if it reaches 60% of its

theoretical oxygen demand (ThOD) within a 10-day window during the 28-day test period.

Hydrolysis as a Function of pH - OECD 111
This test assesses the abiotic hydrolytic transformation of a chemical in water at

environmentally relevant pH values.

Principle: Sterile aqueous buffer solutions at pH 4, 7, and 9 are treated with the test

substance and incubated in the dark at a constant temperature.

Procedure: The concentration of the test substance and any hydrolysis products are

measured at appropriate time intervals.
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Tiers: The test is tiered. A preliminary test is conducted for 5 days at 50°C. If significant

hydrolysis occurs, further testing is conducted at lower temperatures to determine the rate of

hydrolysis.

Analysis: The rate of hydrolysis and the half-life of the substance are calculated for each pH.

Adsorption/Desorption Using a Batch Equilibrium
Method - OECD 106
This method determines the adsorption and desorption potential of a chemical in soil.

Principle: Replicate samples of soil are equilibrated with a solution of the test substance in

0.01 M CaCl2.

Procedure: The mixture is agitated for a predetermined time to reach equilibrium. The soil

and aqueous phases are then separated by centrifugation.

Analysis: The concentration of the test substance in the aqueous phase is measured. The

amount adsorbed to the soil is calculated by the difference from the initial concentration.

Tiers: The method includes preliminary studies to determine the soil/solution ratio and

equilibration time, a screening test with multiple soil types, and a main study to determine

adsorption isotherms.

Output: The adsorption coefficient (Kd) and the organic carbon-normalized adsorption

coefficient (Koc) are determined.

Logical Workflow for Environmental Fate
Assessment
The assessment of the environmental fate of a chemical like 2-ethoxy-1-propanol follows a

logical progression of tests and data analysis.
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Workflow for Assessing the Environmental Fate of a Chemical.

Conclusion
While specific experimental data on the environmental fate and biodegradability of 2-ethoxy-1-
propanol are limited, the available information on analogous propylene glycol ethers and

predictive models suggests that it is readily biodegradable and has a low potential for

bioaccumulation. Its primary environmental degradation pathways are likely to be

biodegradation in soil and water, and photodegradation in the atmosphere. Due to its predicted

low soil sorption, it may be mobile in soil. Further experimental testing following standardized

OECD protocols is necessary to definitively characterize its environmental behavior and to

conduct a comprehensive environmental risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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